Cas no 404-90-0 (3-Fluoro-4-methoxyphenylacetonitrile)
404-90-0 structure
Product Name:3-Fluoro-4-methoxyphenylacetonitrile
CAS No:404-90-0
MF:C9H8FNO
MW:165.164325714111
MDL:MFCD00040889
CID:37299
PubChem ID:136251
Update Time:2025-04-18
3-Fluoro-4-methoxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-4-methoxylphenylacetonitrile
- 3-Fluoro-4-methoxyphenylacetonitrile
- 2-(3-fluoro-4-methoxyphenyl)acetonitrile
- 3-FLUORO-4-METHOXYBENZYL CYANIDE
- 3-Fluoro-4-methoxybenzylcyanide
- (3-fluoro-4-methoxyphenyl)acetonitrile
- Benzeneacetonitrile, 3-fluoro-4-methoxy-
- OFCMGCZEFVKTAN-UHFFFAOYSA-N
- 3-Fluoro-4-methoxylacetonitrile
- KSC494S2H
- SBB079121
- WT1763
- 3-Fluoro-4-methoxy
- AKOS001107572
- SY018256
- MFCD00040889
- FT-0688107
- A24142
- EN300-14147
- Z96091881
- FS-1544
- 2-(3-fluoro-4-methoxyphenyl)acetonitrile;3-Fluoro-4-methoxyphenylacetonitrile
- 404-90-0
- CS-W021918
- AM20061071
- SCHEMBL988906
- DTXSID80193404
- DTXCID50115895
- DA-18008
-
- MDL： MFCD00040889
- Inchi： 1S/C9H8FNO/c1-12-9-3-2-7(4-5-11)6-8(9)10/h2-3,6H,4H2,1H3
- InChI Key： OFCMGCZEFVKTAN-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(CC#N)=C1)OC
Computed Properties
- Exact Mass: 165.05900
- Monoisotopic Mass: 165.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 33
Experimental Properties
- Color/Form: Not available
- Density: 1.148
- Melting Point: 46-48°C
- Boiling Point: 270.6℃ at 760 mmHg
- Flash Point: 117.5℃
- Refractive Index: 1.501
- PSA: 33.02000
- LogP: 1.90038
- Solubility: Not available
3-Fluoro-4-methoxyphenylacetonitrile Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：3439
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
3-Fluoro-4-methoxyphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Fluoro-4-methoxyphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM252791-10g |
3-Fluoro-4-methoxylphenylacetonitrile |
404-90-0 | 95+% | 10g |
$110 | 2021-06-16 | |
| Chemenu | CM252791-25g |
3-Fluoro-4-methoxylphenylacetonitrile |
404-90-0 | 95+% | 25g |
$200 | 2021-06-16 | |
| Alichem | A015000406-250mg |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 97% | 250mg |
$499.20 | 2023-09-02 | |
| Alichem | A015000406-500mg |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 97% | 500mg |
$798.70 | 2023-09-02 | |
| Alichem | A015000406-1g |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 97% | 1g |
$1519.80 | 2023-09-02 | |
| TRC | F599338-50mg |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F599338-100mg |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F599338-500mg |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 500mg |
$ 80.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F831963-1g |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 97% | 1g |
￥130.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F831963-5g |
3-Fluoro-4-methoxyphenylacetonitrile |
404-90-0 | 97% | 5g |
￥360.00 | 2022-01-11 |
3-Fluoro-4-methoxyphenylacetonitrile Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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